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Abstract

Annulenes, as a class of monocyclic hydrocarbons with alternating single and double bonds,
serve as fundamental models for probing the concepts of aromaticity and anti-aromaticity. Their
magnetic properties, arising from the behavior of their 1i-electrons in an external magnetic field,
provide the most direct experimental and computational evidence of their electronic structure.
This technical guide offers a comprehensive exploration of these magnetic properties, detailing
the theoretical underpinnings, experimental methodologies for their characterization, and a
compilation of key quantitative data. The pronounced effects of diatropic and paratropic ring
currents on Nuclear Magnetic Resonance (NMR) chemical shifts, along with magnetic
susceptibility and Nucleus-Independent Chemical Shift (NICS) calculations, are discussed in
detail. This document is intended to be a valuable resource for researchers in organic
chemistry, medicinal chemistry, and materials science.

Introduction: Aromaticity and the Annulenes
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The concept of aromaticity, first recognized in benzene, describes the exceptional
thermodynamic stability and unique reactivity of certain cyclic, planar, and fully conjugated
molecules.[1][2] Erich Hickel, in 1931, formulated a set of criteria to predict aromaticity, now
famously known as Huckel's rule.[3][4] According to this rule, a planar, monocyclic, conjugated
system is aromatic if it contains (4n + 2) mt-electrons, where 'n' is a non-negative integer.
Conversely, a planar, monocyclic, conjugated system with 4n Tt-electrons is termed anti-
aromatic and is characterized by significant destabilization.[5] Annulenes, with the general
formula CnHn, are the archetypal systems for studying these principles.[6] Their magnetic
properties are a direct consequence of the delocalization (in aromatic systems) or localization
(in anti-aromatic systems) of their 1t-electrons.

The Origin of Magnetic Properties in Annulenes:
Ring Currents

When a molecule with a cyclic conjugated Tt-system is placed in an external magnetic field
(Bo), the mobile 1t-electrons are induced to circulate around the ring. This circulation of charge
constitutes a "ring current,” which in turn generates its own induced magnetic field (Bins).[6] The
direction and effect of this induced field are the primary determinants of the magnetic properties
of the annulene.

 Diatropic Ring Current (Aromatic Systems): In aromatic annulenes (4n+2 Tt-electrons), the
induced ring current is diatropic. This current generates an induced magnetic field that
opposes the external magnetic field inside the ring and reinforces it outside the ring.[7] This
phenomenon leads to a characteristic shielding of protons located inside the ring (upfield
shift in *tH NMR) and deshielding of protons on the periphery of the ring (downfield shift in *H
NMR).[6][8]

o Paratropic Ring Current (Anti-Aromatic Systems): In anti-aromatic annulenes (4n -
electrons), the induced ring current is paratropic. This current generates an induced
magnetic field that reinforces the external magnetic field inside the ring and opposes it
outside the ring.[7] Consequently, anti-aromatic systems exhibit a deshielding of inner
protons and a shielding of outer protons in their *H NMR spectra.[6]
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Quantitative Data on the Magnetic Properties of
Annulenes

The magnetic properties of annulenes are quantified through several experimental and
computational techniques. The following tables summarize key data for a range of aromatic
and anti-aromatic annulenes.

'H NMR Chemical Shifts

The chemical shifts of protons in *H NMR spectroscopy are highly sensitive to the local
magnetic environment and provide direct evidence for the presence and nature of ring currents.

. Proton H Chemical
Annulene Ti-Electrons Aromaticity . ]
Position Shift (8, ppm)

[6]Annulene ]

6 Aromatic Outer 7.27
(Benzene)
[9]Annulene 12 Anti-aromatic Outer 5.91[6]
Inner 7.86[6]
[1L0]JAnnulene 14 Aromatic Outer 7.78
Inner -0.61
[L1]Annulene 16 Anti-aromatic Outer 5.3
Inner 10.3

_ 9.28 (at -60 °C)
[12]Annulene 18 Aromatic Outer
[8][13]

-2.99 (at -60 °C)
Inner

[8][13]
[L2]Annulene ) ]

o 20 Anti-aromatic Outer ~-1.1[14]

Dianion
Inner ~ 28-30[14]
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13C NMR Chemical Shifts

13C NMR data also reflects the electronic nature of the annulene ring, although the effects of

ring currents are less pronounced compared to *H NMR.

13C Chemical Shift

Annulene Tt-Electrons Aromaticity
(5, ppm)
[6]Annulene )
6 Aromatic 128.7
(Benzene)
_ 127.8,121.5 (at -40
[L2]Annulene 18 Aromatic

°C)[19]

Nucleus-Independent Chemical Shift (NICS)

NICS is a computational method that quantifies aromaticity by calculating the magnetic

shielding at a point in space, typically at the center of a ring (NICS(0)) or slightly above it

(NICS(1)).[14] Negative NICS values indicate aromaticity (shielding), while positive values

suggest anti-aromaticity (deshielding).

Annulene T-Electrons Aromaticity NICS(0) (ppm) NICS(1) (ppm)
[6]Annulene ]

6 Aromatic -9.7[16] -10.2[16]
(Benzene)
Cyclobutadiene 4 Anti-aromatic +18.3[16] +27.6[16]
[5]Annulene )

10 Aromatic -14.1 -15.5
(planar)
[9]Annulene . .

12 Anti-aromatic +18.1 +17.5
(planar)
[LO]JAnnulene i

14 Aromatic -17.8 -18.9
(planar)
[12]Annulene )

18 Aromatic -12.6 -13.4

(planar)
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Magnetic Susceptibility Exaltation

Magnetic susceptibility exaltation (A) is the difference between the experimentally measured

molar magnetic susceptibility and a value estimated for a hypothetical non-aromatic analogue.

[17] A negative value of A indicates a diatropic ring current and aromaticity, while a positive

value suggests a paratropic ring current and anti-aromaticity.

Magnetic
Susceptibility

Annulene Tt-Electrons Aromaticity .
Exaltation (A) (10—¢
cm? mol~?)
[6]Annulene )
6 Aromatic -13.7
(Benzene)
[L1]Annulene 16 Anti-aromatic +5
Trisdehydro[9]annulen ) )
12 Anti-aromatic +11.2[17]

e

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the *H and 13C chemical shifts of annulene protons and carbons to

probe the presence and nature of ring currents.

Methodology:

e Sample Preparation:

o Dissolve a precisely weighed sample of the annulene (typically 1-10 mg) in a suitable
deuterated solvent (e.g., CDCIs, THF-ds, CeDs) in @ 5 mm NMR tube. The choice of
solvent is critical, as it can influence the conformation and aggregation of the annulene.

o For air- or light-sensitive compounds, sample preparation should be conducted under an

inert atmosphere (e.g., nitrogen or argon) and in the dark.
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o The concentration should be optimized to obtain a good signal-to-noise ratio while
avoiding aggregation, which can affect chemical shifts.

Instrument Setup:
o Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better spectral resolution.
o Tune and shim the spectrometer to ensure a homogeneous magnetic field.

o For temperature-dependent studies, use a variable temperature unit to control the sample
temperature accurately. This is particularly important for conformationally flexible
annulenes.

Data Acquisition:

o Acquire a standard one-dimensional *H NMR spectrum. Typical parameters include a 30-
45° pulse angle, a relaxation delay of 1-5 seconds, and a sufficient number of scans to
achieve an adequate signal-to-noise ratio.

o Acquire a 13C NMR spectrum, often with proton decoupling, to obtain singlets for each
carbon environment. Due to the low natural abundance of 13C, a larger number of scans
and a longer acquisition time are typically required.

o Two-dimensional NMR experiments, such as COSY and HSQC, can be employed to aid in
the assignment of complex spectra.

Data Processing and Analysis:

[e]

Process the raw data by applying Fourier transformation, phase correction, and baseline
correction.

[e]

Reference the chemical shifts to an internal standard, such as tetramethylsilane (TMS) at
0 ppm.

[e]

Integrate the proton signals to determine the relative number of protons in each
environment.
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o Analyze the chemical shifts, paying close attention to the large upfield shifts of inner
protons and downfield shifts of outer protons in aromatic annulenes, and the reverse trend
in anti-aromatic annulenes.

Magnetic Susceptibility Measurement: The Gouy Method

Objective: To measure the bulk magnetic susceptibility of a solid annulene sample.
Methodology:

e Apparatus: A Gouy balance, consisting of an analytical balance and a powerful
electromagnet.[2][18][19][20]

e Procedure:

o

Pack the powdered solid annulene sample uniformly into a long, cylindrical tube (Gouy
tube) of known cross-sectional area (A).[18]

o Suspend the tube from one arm of the analytical balance so that its bottom end is
positioned in the center of the magnetic field, and the top end is in a region of negligible
field.[20]

o Measure the apparent mass of the sample without the magnetic field applied (mo).

o Apply a strong, non-uniform magnetic field (H) and measure the new apparent mass (m1).
[2][18]

o The change in mass (Am = ma - mo) is directly related to the force exerted on the sample
by the magnetic field.[2]

e Calculation:

o The volume magnetic susceptibility (k) can be calculated using the formula: F = Am * g =
(1/2) * k * A* (H12 - Ho?) where g is the acceleration due to gravity, and Hi and Ho are the
magnetic field strengths at the bottom and top of the sample, respectively.

o The molar magnetic susceptibility (xm) is then obtained by multiplying the volume
susceptibility by the molar volume.
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Magnetic Susceptibility Measurement: The Evans
Method (NMR)

Objective: To determine the magnetic susceptibility of an annulene in solution using NMR
spectroscopy.

Methodology:
e Sample Preparation:
o Prepare a solution of the annulene of accurately known concentration in a suitable solvent.

o A small amount of an inert reference compound (e.g., TMS or benzene) is added to the
solution.

o A coaxial insert (a small capillary tube) containing the same solvent and reference
compound but without the annulene is placed inside the NMR tube.[1][21]

o Data Acquisition:

o Acquire a *H NMR spectrum of the sample. The spectrum will show two signals for the
reference compound: one from the bulk solution containing the annulene and one from the
solution inside the capillary.[1]

e Analysis:

o The presence of the paramagnetic (for anti-aromatic) or diamagnetic (for aromatic)
annulene in the outer tube causes a shift in the resonance frequency of the reference
compound in that solution relative to the reference in the inner tube.

o The difference in the chemical shifts (Ad) is used to calculate the molar magnetic
susceptibility (xm) using the Evans equation.

Computational Protocol: Nucleus-Independent Chemical
Shift (NICS)
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Objective: To computationally determine the aromaticity of an annulene by calculating the NICS
values.

Methodology:

o Software: A quantum chemistry software package capable of performing NMR calculations,
such as Gaussian.[22][23][24]

e Procedure:

[¢]

Geometry Optimization: Optimize the geometry of the annulene molecule using a suitable
level of theory and basis set (e.g., B3LYP/6-311+G**).[25]

o NICS Point Definition: Place a "ghost" atom (Bq in Gaussian) at the geometric center of
the ring for NICS(0) calculations. For NICS(1) calculations, place the ghost atom 1 A
above the plane of the ring.[22][23]

o NMR Calculation: Perform an NMR shielding calculation (e.g., using the GIAO method) on
the optimized geometry including the ghost atom.[25]

o NICS Value Extraction: The NICS value is the negative of the calculated isotropic
magnetic shielding constant of the ghost atom.[23]

Visualizations
Hiickel's Rule and Aromaticity
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No

Criteria for Aromaticity

Fully Conjugated (4n+2) mt-Electrons Yes
No (4n mt-electrons)

Anti-Aromatic
(4n Tt-Electrons)

Bo (External Field)

O

v

Bine (Opposes Bo)

Aromatic Annulene (e.g., Benzene)

Bino (reinforces Bo)

Outer H+
(Deshielded)

Diatropic Current

Anti-Aromatic Annulene (e.g., [12]Annulene)

Bo (External Field)

|
|

A\

Bins (reinforces Bo)

Inner H+
(Deshielded)

Bino (0ppoSes Bo)

Outer H+
(Shielded)

Paratropic Current
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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